Cas no 1214344-01-0 (4-(4-Chloro-2-(difluoromethoxy)phenyl)pyridine)

• Product Name: 4-(4-Chloro-2-(difluoromethoxy)phenyl)pyridine
• CAS No: 1214344-01-0
• MF: C₁₂H₈ClF₂NO
• MW: 255.647829055786
• CID: 4989555
• Update Time: 2025-10-30

4-(4-Chloro-2-(difluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-2-(difluoromethoxy)phenyl)pyridine
• 4-(4-Chloro-2-(difluoromethoxy)phenyl)pyridine

• Inchi： 1S/C12H8ClF2NO/c13-9-1-2-10(8-3-5-16-6-4-8)11(7-9)17-12(14)15/h1-7,12H
• InChI Key： KARTVHPFQIUXIG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC(F)F)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 237
• XLogP3: 4
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-(4-Chloro-2-(difluoromethoxy)phenyl)pyridine

Comprehensive Overview of 4-(4-Chloro-2-(difluoromethoxy)phenyl)pyridine (CAS No. 1214344-01-0)

4-(4-Chloro-2-(difluoromethoxy)phenyl)pyridine, with the CAS number 1214344-01-0, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine and difluoromethoxy moieties, exhibits remarkable potential in various applications. Its molecular structure, featuring a chlorophenyl group, contributes to its distinct chemical properties, making it a subject of interest for researchers and industry professionals alike.

In recent years, the demand for fluorinated compounds like 4-(4-Chloro-2-(difluoromethoxy)phenyl)pyridine has surged due to their enhanced stability and bioavailability. These properties are particularly valuable in the development of new-generation pharmaceuticals and crop protection agents. The incorporation of fluorine atoms into organic molecules often improves their metabolic resistance and binding affinity, which is why this compound is being explored for its potential in drug discovery and pesticide formulation.

One of the most frequently asked questions about CAS No. 1214344-01-0 revolves around its synthesis and scalability. Researchers are keen to understand the optimal conditions for producing this compound with high yield and purity. Advances in green chemistry have also prompted investigations into more sustainable synthesis routes, reducing the environmental impact of its production. This aligns with the growing trend of eco-friendly chemical processes, a topic that resonates strongly with today's environmentally conscious audience.

The pyridine ring in 4-(4-Chloro-2-(difluoromethoxy)phenyl)pyridine is a key structural feature that contributes to its versatility. Pyridine derivatives are widely used in medicinal chemistry due to their ability to interact with biological targets. This compound's potential as a building block for more complex molecules has made it a focal point in the design of innovative therapeutics. Additionally, its agrochemical applications are being studied, particularly in the development of next-generation pesticides that are both effective and environmentally sustainable.

Another area of interest is the compound's physicochemical properties, such as solubility, melting point, and stability under various conditions. These characteristics are critical for its practical applications, whether in drug formulation or agricultural products. Understanding these properties helps researchers tailor the compound for specific uses, ensuring optimal performance in real-world scenarios. The difluoromethoxy group, in particular, is known to enhance the compound's lipophilicity, which can improve its absorption and distribution in biological systems.

As the scientific community continues to explore the potential of 4-(4-Chloro-2-(difluoromethoxy)phenyl)pyridine, its role in cutting-edge research becomes increasingly evident. Whether in the development of novel drugs or advanced agrochemicals, this compound represents a promising avenue for innovation. Its unique combination of structural features and functional groups positions it as a valuable asset in the ongoing quest for scientific and technological advancements.